[(2R,3R,6S,8R,9R,10R,13S,17R,18S)-11-Ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate

• CAS No.: 21019-30-7
• Product Name: [(2R,3R,6S,8R,9R,10R,13S,17R,18S)-11-Ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate
• Molecular Formula: C37H50N2O10
• Molecular Weight: 682.8 g/mol
• IUPAC Name: [(2R,3R,4S,6S,8R,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-[(3S)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzoate
• Standard InChI: InChI=1S/C37H50N2O10/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3/t19-,21?,22+,24-,25-,27+,28-,29+,30-,33?,34?,35+,36?,37?/m0/s1
• Standard InChIKey: XLTANAWLDBYGFU-YPHJBQGESA-N
• Isomeric SMILES: CCN1CC2(CC[C@@H](C34[C@@H]2[C@@H](C(C31)([C@]5(C[C@@H](C6C[C@@H]4[C@@H]5[C@H]6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)C[C@@H](C8=O)C
• SMILES: CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C
• Canonical SMILES: CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C
• Description: Methyllycaconitine (MLA) is a diterpenoid alkaloid found in many species of Delphinium (larkspurs). In common with many other diterpenoid alkaloids, it is toxic to animals, although the acute toxicity varies with species. Early research was focused on identifying, and characterizing the properties of methyllycaconitine as one of the principal toxins in larkspurs responsible for livestock poisoning in the mountain rangelands of North America. Methyllycaconitine has been explored as a possible therapeutic agent for the treatment of spastic paralyses in man, and it has been shown to have insecticidal properties. Most recently, it has become an important molecular probe for studying the pharmacology of the nicotinic acetylcholine receptor.
• Synonyms: 14,16-tetramethoxy-,(1-alpha,4(s),6-beta,14-alpha,16-beta)-oxy)methyl)-6;aconitane-7,8-diol,20-ethyl-4-(((2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoyl);delartine;delsemidine;methyl-lycaconitin;METHYLLYCACONITINE CITRATE MLA:SYNTHETIC;METHYLLYCACONITI
• Reference: 1: Andriambeloson E, Huyard B, Poiraud E, Wagner S. Methyllycaconitine- and; scopolamine-induced cognitive dysfunction: differential reversal effect by; cognition-enhancing drugs. Pharmacol Res Perspect. 2014 Aug;2(4):e00048. doi:; 10.1002/prp2.48. Epub 2014 Jun 9. PubMed PMID: 25505596; PubMed Central PMCID:; PMC4186438.; ; ; 2: Zheng X, Xie Z, Zhu Z, Liu Z, Wang Y, Wei L, Yang H, Yang H, Liu Y, Bi J.; Methyllycaconitine alleviates amyloid-β peptides-induced cytotoxicity in SH-SY5Y ; cells. PLoS One. 2014 Oct 31;9(10):e111536. doi: 10.1371/journal.pone.0111536.; eCollection 2014. PubMed PMID: 25360664; PubMed Central PMCID: PMC4216102.; ; ; 3: Absalom NL, Quek G, Lewis TM, Qudah T, von Arenstorff I, Ambrus JI, Harpsøe K,; Karim N, Balle T, McLeod MD, Chebib M. Covalent trapping of methyllycaconitine at; the α4-α4 interface of the α4β2 nicotinic acetylcholine receptor: antagonist; binding site and mode of receptor inhibition revealed. J Biol Chem. 2013 Sep; 13;288(37):26521-32. doi: 10.1074/jbc.M113.475053. Epub 2013 Jul 26. PubMed PMID:; 23893416; PubMed Central PMCID: PMC3772200.; ; ; 4: Welch KD, Pfister JA, Gardner DR, Green BT, Panter KE. The role of the α7; subunit of the nicotinic acetylcholine receptor on motor coordination in mice; treated with methyllycaconitine and anabasine. J Appl Toxicol. 2013; Sep;33(9):1017-26. doi: 10.1002/jat.2894. Epub 2013 May 24. PubMed PMID:; 23702881.; ; ; 5: Welch KD, Green BT, Panter KE, Pfister JA, Gardner DR. The role of the α7; subunit of the nicotinic acetylcholine receptor in the acute toxicosis of; methyllycaconitine in mice. J Appl Toxicol. 2013 Sep;33(9):1011-6. doi:; 10.1002/jat.2851. Epub 2013 Jan 8. PubMed PMID: 23296980.; ; ; 6: Thomsen MS, Mikkelsen JD. The α7 nicotinic acetylcholine receptor ligands; methyllycaconitine, NS6740 and GTS-21 reduce lipopolysaccharide-induced TNF-α; release from microglia. J Neuroimmunol. 2012 Oct 15;251(1-2):65-72. doi:; 10.1016/j.jneuroim.2012.07.006. Epub 2012 Aug 9. PubMed PMID: 22884467.; ; ; 7: Nirogi R, Kandikere V, Bhyrapuneni G, Saralaya R, Muddana N, Komarneni P.; Methyllycaconitine: a non-radiolabeled ligand for mapping α7 neuronal nicotinic; acetylcholine receptors - in vivo target localization and biodistribution in rat ; brain. J Pharmacol Toxicol Methods. 2012 Jul;66(1):22-8. doi:; 10.1016/j.vascn.2012.05.003. Epub 2012 May 16. PubMed PMID: 22609758.
• PubChem Compound: 107640
• Last Modified: Jan 08 2022